3',4'-Dichloro-3-(1,3-dioxan-2-YL)propiophenone
Description
3,4'-Dichloro-3-(1,3-dioxan-2-yl)propiophenone, commonly referred to as DCPDP, is a chemical compound that has been studied for its potential applications in scientific research. DCPDP is a synthetic compound that was first synthesized in the early 2000s. It has been studied for its ability to act as a photoinitiator in photochemical reactions, as well as its potential for use as a drug delivery system.
Scientific Research Applications
Medicinal Chemistry: Antimicrobial Agent Development
This compound has been evaluated for its antimicrobial properties, particularly against bacteria such as E. coli and S. aureus, as well as fungi like C. albicans . Its structure allows for incorporation into larger molecules that can disrupt microbial cell walls or interfere with essential biological processes.
Material Science: Advanced Polymer Synthesis
In material science, the compound’s reactive ketone group can be utilized to create novel polymers with specific characteristics, such as increased durability or environmental resistance. This is particularly useful in developing materials for harsh conditions .
Chemical Synthesis: Intermediate for Organic Compounds
The dichloro and dioxan groups make it a versatile intermediate in organic synthesis. It can undergo various chemical reactions, providing pathways to synthesize complex molecules for pharmaceuticals or agrochemicals .
Analytical Chemistry: Chromatographic Studies
Due to its unique chemical properties, this compound can serve as a standard in chromatographic analysis to help identify and quantify similar organic compounds in complex mixtures .
Pharmacology: Drug Metabolism Research
In pharmacology, researchers can use this compound to study drug metabolism and detoxification processes. Its structural features allow it to mimic certain drug molecules, aiding in the understanding of metabolic pathways .
Environmental Science: Pollutant Degradation
The compound’s potential to degrade under environmental conditions can be studied to understand its behavior as a pollutant. This information is crucial for assessing its impact on ecosystems and formulating strategies for environmental remediation .
properties
IUPAC Name |
1-(3,4-dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2O3/c14-10-3-2-9(8-11(10)15)12(16)4-5-13-17-6-1-7-18-13/h2-3,8,13H,1,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZANZKGDSOLHAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(OC1)CCC(=O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20646060 |
Source
|
| Record name | 1-(3,4-Dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20646060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one | |
CAS RN |
884504-48-7 |
Source
|
| Record name | 1-(3,4-Dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20646060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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